Cas no 41653-21-8 (Ethyl piperidinoacetylaminobenzoate)

• Product Name: Ethyl piperidinoacetylaminobenzoate
• CAS No: 41653-21-8
• Molecular Formula: C₁₆H₂₂N₂O₃
• Molecular Weight: 290.36
• CID: 55451
• PubChem ID: 3300

Ethyl piperidinoacetylaminobenzoate Properties

Names and Identifiers

• Ethyl piperidinoacetylaminobenzoate
• 4-(2-piperidin-1-yl-acetylamino)-benzoic acid ethyl ester
• 4-[(1-Piperidinylacetyl)amino]benzoic acid ethyl ester
• 4-[(Piperidinoacetyl)amino]benzoic acid ethyl ester
• Ethyl-p-(piperidinoacetylamino)-benzoat
• Ethyl-p-piperidinoacetamido-benzoat
• Nichicaine
• p-(2-Piperidin-acetylamino)benzoesaeureaethylester
• p-(2-Piperidinoacetylamino)benzoic acid ethyl ester
• Sulcain
• Sulcaine
• Benzoicacid, 4-[(1-piperidinylacetyl)amino]-, ethyl ester (9CI)
• Benzoic acid,p-(2-piperidinoacetamido)-, ethyl ester (7CI)
• Ethyl4-(1-piperidinylacetylamino)benzoate
• Ethyl p-(2-piperidinoacetamido)benzoate
• SA 7
• SMR002529508
• Sulcain (TN)
• Tox21_113334
• Z46157680
• SA-7
• Ethyl piperidylacetylaminobenzoate
• 41653-21-8
• EPAB
• SCHEMBL510837
• EPAB [WHO-DD]
• MLS004774005
• UNII-6M452G7O1F
• AKOS001667375
• 6M452G7O1F
• Ethyl p-(piperidinoacetylamino)benzoate
• FT-0753328
• ethyl p-piperidinoacetylaminobenzoate
• EU-0013416
• Ethyl piperidinoacetylaminobenzoate (JAN)
• CHEMBL2106245
• Q27265136
• DTXCID7028776
• ETHYL P-PIPERIDINOACETYLAMINOBENZOATE [MART.]
• DTXSID4048850
• NCGC00181909-01
• CHEBI:31576
• ethyl 4-[(2-piperidin-1-ylacetyl)amino]benzoate
• 5-20-03-00024 (Beilstein Handbook Reference)
• BENZOIC ACID, p-(2-PIPERIDINOACETAMIDO)-, ETHYL ESTER
• Nichicaine (TN)
• Ethyl 4-(2-(piperidin-1-yl)acetamido)benzoate
• p-(2-Piperidinoacetamido)benzoic acid ethyl ester
• BRN 1292603
• CAS-41653-21-8
• Ethyl piperidinoacetylaminobenzoate [JAN]
• D01519
• p-(Piperidinoacetamide)benzoic acid ethyl ester

• InChIKey： OKRXOAUNPHTBFG-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H22N2O3/c1-2-21-16(20)13-8-4-5-9-14(13)17-15(19)12-18-10-6-3-7-11-18/h4-5,8-9H,2-3,6-7,10-12H2,1H3,(H,17,19)
• SMILES： CCOC(C1=CC=CC=C1NC(CN1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 290.16300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 290.163043
• Heavy Atom Count: 21
• Complexity: 345
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6

Experimental Properties

• LogP: 2.29860
• PSA: 58.64000
• Refractive Index: 1.565
• Boiling Point: 472.9°Cat760mmHg
• Flash Point: 239.8°C
• Density: 1.159

Ethyl piperidinoacetylaminobenzoate Security Information

Ethyl piperidinoacetylaminobenzoate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%